Cas no 2680587-40-8 (Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate)

• Product Name: Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate
• CAS No: 2680587-40-8
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 6086227
• PubChem ID: 165919250
• Update Time: 2025-05-19

Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate
• 2680587-40-8
• EN300-28285336
• Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate

• Inchi： 1S/C14H18N2O4/c1-15-7-8-16(12(9-17)13(15)18)14(19)20-10-11-5-3-2-4-6-11/h2-6,12,17H,7-10H2,1H3
• InChI Key： ZAFWZQLWGDIRJY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C)C(C1CO)=O)=O

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate

Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate (CAS No. 2680587-40-8): A Comprehensive Overview

Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate, identified by its CAS number 2680587-40-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This piperazine derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The compound's molecular structure, featuring a benzyl group, a hydroxymethyl substituent, a methyl group, and an oxo functional group on the piperazine ring, suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.

The< strong>piperazine core is a common pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the< strong>hydroxymethyl group and the< strong>oxo functional group further enhances the compound's potential to participate in hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding affinity. These features make< strong>Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate a promising candidate for further investigation in the development of small-molecule drugs.

In recent years, there has been growing interest in exploring the pharmacological properties of piperazine derivatives due to their diverse biological activities. Studies have shown that these compounds can exhibit effects on various physiological pathways, including neurotransmitter systems, inflammatory responses, and metabolic processes. The< strong>Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate molecule, with its unique structural features, has been investigated for its potential role in modulating these pathways.

One of the most compelling aspects of< strong>Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate is its synthetic versatility. The compound can serve as a valuable intermediate in the synthesis of more complex molecules, allowing chemists to explore new chemical spaces and develop innovative drug candidates. The presence of multiple functional groups provides numerous opportunities for chemical modification, enabling the tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The< strong>piperazine ring in this compound is particularly noteworthy due to its ability to adopt multiple conformations, which can influence its interactions with biological targets. This conformational flexibility makes it an attractive scaffold for designing molecules with high affinity and selectivity. Additionally, the< strong>benzyl group contributes to the overall hydrophobicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability.

Recent research has also highlighted the importance of< strong>Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate in the context of drug discovery. Studies have demonstrated its potential as a precursor for developing novel therapeutic agents targeting neurological disorders, inflammatory diseases, and metabolic conditions. The compound's ability to interact with specific biological targets has been explored through both computational modeling and experimental validation.

The< strong>hydroxymethyl group in the molecule is particularly interesting from a pharmacological perspective. This functional group can participate in hydrogen bonding interactions, which are critical for drug-receptor binding. By modulating the position and orientation of this group, researchers can fine-tune the binding affinity and selectivity of their drug candidates. This flexibility makes< strong>Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate a valuable tool in structure-based drug design.

In addition to its pharmacological potential,< strong>Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate has shown promise in synthetic chemistry applications. Its unique structural features make it an excellent candidate for exploring new synthetic pathways and methodologies. Researchers have leveraged this compound to develop novel catalytic systems and reaction protocols that could have broader implications in organic synthesis.

The oxo functional group on the piperazine ring is another key feature that contributes to the compound's chemical reactivity. This group can participate in various transformations, including oxidation and reduction reactions, which are essential for constructing more complex molecular architectures. The ability to manipulate this functional group opens up numerous possibilities for designing molecules with tailored properties.

The benzyl group also plays a significant role in the reactivity of< strong>Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate. This aromatic moiety can undergo various transformations, including cross-coupling reactions and oxidation processes, which are widely used in synthetic organic chemistry. By exploiting these reactivity patterns, chemists can incorporate additional functional groups or modify existing ones to create novel derivatives with enhanced biological activity.

The growing body of research on< strong>Benzyl 2-(hydroxymethyl)-4-methyl-3-oxopiperazine-1-carboxylate underscores its importance as a versatile building block in pharmaceutical chemistry. Its unique structural features and synthetic utility make it an attractive candidate for further exploration in drug discovery efforts. As our understanding of its pharmacological properties continues to evolve, we can expect to see more innovative applications emerging from this promising compound.